3-[[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole

• IUPAC Name: 3-[[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C18H21N7S/c1-4-17-21-22-18(25(17)7-1)13-23-8-10-24(11-9-23)16-6-5-14(19-20-16)15-3-2-12-26-15/h2-3,5-6,12H,1,4,7-11,13H2
• InChI Key: PSUSRMWPPZKUIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2C1)CN3CCN(CC3)C4=NN=C(C=C4)C5=CC=CS5
• Molecular Formula: C18H21N7S
• Molecular Weight: 367.5 g/mol
• CAS No.: 2415452-28-5

Description

The compound is a complex organic molecule with multiple functional groups, including a thiophene, pyridazine, piperazine, and a pyrrolo[2,1-c][1,2,4]triazole ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich aromatic rings and the piperazine moiety. These could participate in a variety of reactions, including electrophilic aromatic substitution and nucleophilic substitution.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine derivatives, for example, have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity.